Cas no 18791-78-1 (4-Bromo-3-thiophenecarbaldehyde)
4-Bromo-3-thiophenecarbaldehyde is a versatile heterocyclic aldehyde used as a key intermediate in organic synthesis and pharmaceutical research. Its bromine substituent enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Stille couplings, while the aldehyde group serves as a functional handle for further derivatization. This compound is particularly valuable in the development of thiophene-based materials, including conjugated polymers and small-molecule pharmaceuticals, due to its structural rigidity and electronic properties. High purity grades ensure consistent performance in demanding applications. Its stability under standard storage conditions and compatibility with a range of reaction conditions make it a reliable choice for synthetic chemists.
18791-78-1 structure
Product Name:4-Bromo-3-thiophenecarbaldehyde
CAS No:18791-78-1
MF:C5H3BrOS
MW:191.045719385147
MDL:MFCD01318960
CID:219391
PubChem ID:2764207
Update Time:2025-05-27
4-Bromo-3-thiophenecarbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromothiophene-3-carbaldehyde
- 4-Bromothiophene-3-carboxaldehyde
- 3-Bromo-4-Formylthiophene
- 3-Thiophenecarboxaldehyde,4-bromo-
- 4-Bromo-3-thiophenecarbaldehyde
- 3-bromo-4-thiophenecarbaldehyde
- 3-formyl-4-bromothiophene
- 4-bromo-3-formylthiophen
- 4-Bromo-3-thenaldehyde
- 4-bromothien-3-yl carboxaldehyde
- 4-Bromo-3-formylthiophene
- CHEMBRDG-BB 4300332
- 4-bromothiophene-3-carbaldehyde(SALTDATA: FREE)
- 3-Bromo-4-formylthiophene, 4-Bromo-3-thenaldehyde
- 3-Thiophenecarboxaldehyde, 4-bromo-
- 4-bromo-3-thiophenealdehyde
- 4-bromo-thiophene-3-carbaldehyde
- ZDVHJQOCVBTMOF-UHFFFAOYSA-N
- BCP25608
- SBB09
-
- MDL： MFCD01318960
- Inchi： 1S/C5H3BrOS/c6-5-3-8-2-4(5)1-7/h1-3H
- InChI Key： ZDVHJQOCVBTMOF-UHFFFAOYSA-N
- SMILES： BrC1=CSC=C1C=O
Computed Properties
- Exact Mass: 189.90900
- Monoisotopic Mass: 189.909
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 96.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 45.3
Experimental Properties
- Density: 1.789
- Boiling Point: 120°C/13mmHg(lit.)
- Flash Point: 97.7 °C
- Refractive Index: 1.6310 to 1.6350
- PSA: 45.31000
- LogP: 2.32310
4-Bromo-3-thiophenecarbaldehyde Security Information
- Hazard Statement： H302
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-Bromo-3-thiophenecarbaldehyde Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Bromo-3-thiophenecarbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169001199-5g |
3-Bromo-4-formylthiophene |
18791-78-1 | 97% | 5g |
$191.69 | 2023-09-02 | |
| Alichem | A169001199-10g |
3-Bromo-4-formylthiophene |
18791-78-1 | 97% | 10g |
$329.34 | 2023-09-02 | |
| Alichem | A169001199-25g |
3-Bromo-4-formylthiophene |
18791-78-1 | 97% | 25g |
$664.96 | 2023-09-02 | |
| TRC | B688195-250mg |
4-Bromo-3-thiophenecarbaldehyde |
18791-78-1 | 250mg |
$ 207.00 | 2023-04-18 | ||
| TRC | B688195-2.5g |
4-Bromo-3-thiophenecarbaldehyde |
18791-78-1 | 2.5g |
$ 1642.00 | 2023-04-18 | ||
| Chemenu | CM199563-5g |
4-Bromo-3-thiophenecarbaldehyde |
18791-78-1 | 95% | 5g |
$254 | 2021-08-05 | |
| Chemenu | CM199563-10g |
4-Bromo-3-thiophenecarbaldehyde |
18791-78-1 | 95% | 10g |
$380 | 2021-08-05 | |
| Apollo Scientific | OR3277-1g |
4-Bromothiophene-3-carboxaldehyde |
18791-78-1 | 1g |
£79.00 | 2024-05-25 | ||
| Apollo Scientific | OR3277-5g |
4-Bromothiophene-3-carboxaldehyde |
18791-78-1 | 5g |
£210.00 | 2024-05-25 | ||
| abcr | AB217855-5 g |
4-Bromo-3-thiophenecarbaldehyde, 95%; . |
18791-78-1 | 95% | 5g |
€255.10 | 2023-02-05 |
4-Bromo-3-thiophenecarbaldehyde Related Literature
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1. Synthesis of thieno-[2,3-b]-, -[3,2-b]- and -[3,4-b]-thiophenes and thieno-[3′,2′:4,5]-, -[2′,3′:4,5]- and -[3′,4′:4,5]-thieno[3,2-d]pyrimidin-7(6H)-ones starting from thiopheneDavid W. Hawkins,Brian Iddon,Darren S. Longthorne,Peter J. Rosyk J. Chem. Soc. Perkin Trans. 1 1994 2735
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Yue Zhou,Jie Hao,Dongbing Zhao Mater. Chem. Front. 2019 3 1422
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Dangqiang Zhu,Liang Sun,Xichang Bao,Shuguang Wen,Liangliang Han,Chuantao Gu,Jing Guo,Renqiang Yang RSC Adv. 2015 5 62336
-
4. Synthesis of fused 1λ4,2-thiazines(2-azathiabenzenes)Raymond S. Gairns,Richard D. Grant,Christopher J. Moody,Charles W. Rees,Siu Chung Tsoi J. Chem. Soc. Perkin Trans. 1 1986 483
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Christina Meyer,Benedikt Neue,Dirk Schepmann,Shuichi Yanagisawa,Junichiro Yamaguchi,Ernst-Ulrich Würthwein,Kenichiro Itami,Bernhard Wünsch Org. Biomol. Chem. 2011 9 8016
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